Cas no 16134-81-9 ((3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one)
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one is a steroidal compound characterized by its unique hydroxylation pattern at the 3α, 5α, and 6α positions, along with a ketone group at C-20. This structural configuration imparts distinct reactivity and potential biological activity, making it valuable for research in steroid chemistry and pharmacology. The compound serves as a key intermediate in the synthesis of more complex steroid derivatives, particularly those with modified hydroxyl groups for studying metabolic pathways or receptor interactions. Its defined stereochemistry ensures consistency in experimental outcomes, while its stability under standard conditions facilitates handling and storage. Researchers may explore its utility in probing enzyme mechanisms or developing bioactive analogs.
16134-81-9 structure
Product Name:(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one
CAS No:16134-81-9
MF:C21H34O3
MW:334.49286699295
CID:1998085
PubChem ID:53878045
Update Time:2025-06-08
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one Chemical and Physical Properties
Names and Identifiers
-
- (3alpha,5alpha,6alpha)-3,6-Dihydroxypregnan-20-one
- 16134-81-9
- (3alpha,5alpha,6alpha)-3,6-Dihydroxy-pregnan-20-one
- 3a,6a-dihydroxy-5a-pregnan-20-one
- (3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one
-
- Inchi: 1S/C21H34O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h13-19,23-24H,4-11H2,1-3H3/t13-,14+,15-,16+,17+,18-,19+,20-,21-/m1/s1
- InChI Key: HHUZGDMRRLQZIQ-JFBAWDOZSA-N
- SMILES: O[C@H]1C[C@H]2[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@@H]2[C@@]2(C)CC[C@H](C[C@@H]21)O
Computed Properties
- Exact Mass: 334.25079494g/mol
- Monoisotopic Mass: 334.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 57.5Ų
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D454735-2.5mg |
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one |
16134-81-9 | 2.5mg |
$ 161.00 | 2023-04-14 | ||
| TRC | D454735-5mg |
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one |
16134-81-9 | 5mg |
$ 310.00 | 2023-04-14 | ||
| TRC | D454735-10mg |
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one |
16134-81-9 | 10mg |
$ 592.00 | 2023-04-14 | ||
| TRC | D454735-25mg |
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one |
16134-81-9 | 25mg |
$ 1309.00 | 2023-04-14 | ||
| TRC | D454735-100mg |
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one |
16134-81-9 | 100mg |
$ 7600.00 | 2023-09-07 |
(3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
16134-81-9 ((3α,5α,6α)-3,6-Dihydroxy-pregnan-20-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk